Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate is a useful research compound. Its molecular formula is C24H26N4O3 and its molecular weight is 418.497. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis Research has focused on synthesizing and analyzing the properties of compounds structurally related to Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate. For example, studies on the synthesis of naphthyridine derivatives and their biological activity provide insights into the chemical properties and potential applications of these compounds in developing new therapeutic agents (Chrzastek, Mianowska, & Śliwa, 1994). Similarly, research on chiral aminonaphthols in the enantioselective addition of diethylzinc to aryl aldehydes highlights the importance of stereochemistry in chemical synthesis and its implications for pharmaceutical development (Liu et al., 2001).
Catalysis and Chemical Reactions Another area of research involves the catalytic properties and reaction mechanisms of related compounds. The enantioselective intermolecular 1,3-dipolar cycloaddition catalyzed by chiral dirhodium(II) carboxylates is an example of how these compounds can be used to facilitate complex chemical reactions, offering pathways to synthesize highly enantioenriched products (Kitagaki et al., 2000).
Electronic and Optical Properties The electronic and optical properties of naphthyridine derivatives have been explored, with research focusing on the synthesis, DFT calculations, and analysis of novel compounds such as 5-methyl-8H-benzo[h]chromeno[2,3-b][1,6] naphthyridine-6(5H),8-dione. These studies provide valuable insights into the electronic structures, absorption spectra, and nonlinear optical properties of these compounds, paving the way for their application in materials science and optoelectronics (Halim & Ibrahim, 2017).
Pharmacological Applications While specific pharmacological applications of Methyl 3-((7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl)amino)benzoate are not detailed in the available literature, research on similar compounds reveals their potential in developing new therapeutic agents. For example, studies on antivertigo agents and tachykinin NK(1) receptor antagonists illustrate the broad spectrum of pharmacological activities exhibited by naphthyridine derivatives and their potential for treating various disorders (Shiozawa et al., 1984; Natsugari et al., 1999).
properties
IUPAC Name |
methyl 3-[[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3/c1-15-9-11-28(12-10-15)23(29)20-14-25-22-19(8-7-16(2)26-22)21(20)27-18-6-4-5-17(13-18)24(30)31-3/h4-8,13-15H,9-12H2,1-3H3,(H,25,26,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UJYYMZCTXMIIFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)C2=CN=C3C(=C2NC4=CC=CC(=C4)C(=O)OC)C=CC(=N3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-{[7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.